Cas no 1805338-46-8 (4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1805338-46-8
• MF: C₈H₇BrF₂N₂O
• MW: 265.054787874222
• CID: 4856878
• Update Time: 2025-10-30

4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H7BrF2N2O/c9-1-5-6(8(10)11)7(12)4(3-14)2-13-5/h2-3,8H,1H2,(H2,12,13)
• InChI Key： JVHAFQAUIPIXIX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(C=O)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.4
• Topological Polar Surface Area: 56

Additional information on 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde

Recent Advances in the Study of 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS: 1805338-46-8)

The compound 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde (CAS: 1805338-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its reactive bromomethyl and difluoromethyl groups make it a valuable building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of pyridine-based inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

One of the most notable advancements involves the use of this compound in the development of covalent inhibitors. The bromomethyl group allows for selective modification of cysteine residues in target proteins, leading to irreversible inhibition. This approach has shown promise in overcoming drug resistance, a major challenge in modern therapeutics. Recent preclinical studies have demonstrated the efficacy of derivatives of 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde in inhibiting aberrant signaling pathways in cancer cells, with minimal off-target effects.

In addition to its role in covalent inhibitor design, this compound has also been explored for its potential in radiopharmaceutical applications. The difluoromethyl group can serve as a precursor for the introduction of fluorine-18, a radioisotope commonly used in positron emission tomography (PET) imaging. Preliminary studies suggest that derivatives of this compound could be developed as PET tracers for the visualization of specific biological targets in vivo.

Despite these promising developments, challenges remain in the optimization of the pharmacokinetic properties of compounds derived from 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde. Current research efforts are focused on improving solubility, metabolic stability, and bioavailability while maintaining target specificity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, 4-Amino-2-(bromomethyl)-3-(difluoromethyl)pyridine-5-carboxaldehyde represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new possibilities for this compound, particularly in the areas of targeted therapy and molecular imaging. Future studies will likely focus on translating these findings into clinically relevant therapeutics and diagnostic tools.